Cas no 845616-57-1 (Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)-)
![Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)- structure](https://www.kuujia.com/scimg/cas/845616-57-1x500.png)
845616-57-1 structure
Product name:Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)-
Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)-
- 2-(4-benzylpiperazin-1-yl)-5-(trifluoromethyl)pyrimidine
- 2-(4-Benzylpiperazin-1-yl)-5-trifluoromethylpyrimidine
- SCHEMBL3919241
- DB-083328
- 845616-57-1
- DTXSID40676602
- 2-(4-Benzyl-piperazin-1-yl)-5-trifluoromethyl-pyrimidine
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- Inchi: InChI=1S/C16H17F3N4/c17-16(18,19)14-10-20-15(21-11-14)23-8-6-22(7-9-23)12-13-4-2-1-3-5-13/h1-5,10-11H,6-9,12H2
- InChI Key: OWKIACZEWUKVFV-UHFFFAOYSA-N
- SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=NC=C(C=N3)C(F)(F)F
Computed Properties
- Exact Mass: 322.14053105g/mol
- Monoisotopic Mass: 322.14053105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 32.3Ų
Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)- Related Literature
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Uday S. Annapure RSC Adv., 2016,6, 99774-99780
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Giacomo E. M. Crisenza,Elizabeth M. Dauncey,John F. Bower Org. Biomol. Chem., 2016,14, 5820-5825
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Sujin Lee,Juhee Hong Soft Matter, 2016,12, 2325-2333
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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5. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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